ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H20Cl2IN3O4/c1-2-31-21(30)27-9-7-26(8-10-27)20(29)16-12-14(24)4-6-18(16)25-19(28)15-5-3-13(22)11-17(15)23/h3-6,11-12H,2,7-10H2,1H3,(H,25,28)
• InChI Key: ZIZMHYMJTUCAAK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=C(C=CC(=C2)I)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H20Cl2IN3O4
• Molecular Weight: 576.2 g/mol

Description

Ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate, also known as Compound A, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a piperazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in various biochemical pathways. For example, ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the liver.
Biochemical and Physiological Effects:
ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A has been shown to have a wide range of biochemical and physiological effects, including the inhibition of various enzymes involved in drug metabolism, the induction of apoptosis in cancer cells, and the modulation of various signaling pathways involved in cell growth and differentiation. These effects make ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A an important tool for researchers studying various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A is its high purity and availability, which makes it easy to use in lab experiments. However, one of the limitations of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A is its relatively high cost, which may limit its use in certain types of research.

Future Directions

There are many potential future directions for research involving ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A. One promising area of research involves the use of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A as a tool for studying the effects of various drugs on the activity of enzymes involved in drug metabolism. Another area of research involves the use of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A as a tool for studying the mechanisms of action of various compounds involved in cell growth and differentiation. Finally, there is also potential for the development of new drugs based on the structure of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A, which could have important applications in the treatment of various diseases and conditions.

Scientific Research Applications

Ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A as a tool for studying the mechanisms of action of various drugs and compounds. For example, ethyl 4-{2-[(2,4-dichlorobenzoyl)amino]-5-iodobenzoyl}-1-piperazinecarboxylate A has been used to study the effects of certain drugs on the activity of enzymes involved in the metabolism of drugs in the liver.